(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propan-1-ol

• IUPAC Name: (2S)-2-(2-bicyclo[2.2.1]heptanyl)propan-1-ol
• InChI: InChI=1S/C10H18O/c1-7(6-11)10-5-8-2-3-9(10)4-8/h7-11H,2-6H2,1H3/t7-,8?,9?,10?/m1/s1
• InChI Key: HQTGMEXVLWZKFS-QVNBGCGHSA-N
• Canonical SMILES: CC(CO)C1CC2CCC1C2
• Isomeric SMILES: C[C@H](CO)C1CC2CCC1C2
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve various chemical reactions, use of catalysts, and specific conditions like temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It could involve studying its reactivity, stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and various spectroscopic properties. Techniques like mass spectrometry, IR spectroscopy, UV-Vis spectroscopy, etc. could be used.

Mechanism of Action

If the compound has biological activity, its mechanism of action would be studied. This involves understanding how it interacts with biological systems or organisms.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It could include toxicity, flammability, environmental impact, etc.

Future Directions

Future directions could involve further studies to understand the compound better, development of synthesis methods, exploration of its uses, etc.